3-(1-fluorocyclopropyl)benzoic acid
Overview
Description
3-(1-Fluorocyclopropyl)benzoic acid (3-FCBA) is an organic compound with a unique three-dimensional structure, consisting of an aromatic ring linked to a cyclopropyl group and a fluorine atom. It has been studied extensively due to its interesting chemical and biological properties. 3-FCBA has been used in various scientific research applications, such as in drug design, organic synthesis, and biochemistry.
Scientific Research Applications
3-(1-fluorocyclopropyl)benzoic acid has a wide range of scientific research applications, including drug design, organic synthesis, and biochemistry. In drug design, 3-(1-fluorocyclopropyl)benzoic acid can be used to create novel molecules with desirable pharmacological properties. In organic synthesis, 3-(1-fluorocyclopropyl)benzoic acid can be used as a building block to synthesize a variety of other compounds. In biochemistry, 3-(1-fluorocyclopropyl)benzoic acid can be used to study the structure and function of proteins, enzymes, and other biomolecules.
Mechanism of Action
3-(1-fluorocyclopropyl)benzoic acid is a lipophilic compound, meaning that it is able to penetrate cell membranes and interact with intracellular targets. It has been shown to interact with proteins and enzymes, leading to changes in their structure and function. In addition, 3-(1-fluorocyclopropyl)benzoic acid has been shown to interact with DNA and RNA, leading to changes in gene expression.
Biochemical and Physiological Effects
3-(1-fluorocyclopropyl)benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cyclooxygenase, lipoxygenase, and phospholipase A2. It has also been shown to inhibit the production of proinflammatory cytokines and to modulate the activity of the immune system. In addition, 3-(1-fluorocyclopropyl)benzoic acid has been shown to have a variety of other effects, including the modulation of cell proliferation and apoptosis, the modulation of cell adhesion, and the modulation of signal transduction pathways.
Advantages and Limitations for Lab Experiments
3-(1-fluorocyclopropyl)benzoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available from chemical suppliers. It is also a relatively stable compound, with a relatively long shelf life. However, 3-(1-fluorocyclopropyl)benzoic acid does have some limitations for use in laboratory experiments. It is a lipophilic compound, meaning that it can be difficult to dissolve in water. It also has a relatively low solubility in organic solvents, making it difficult to work with in certain experiments.
Future Directions
Despite its many uses, 3-(1-fluorocyclopropyl)benzoic acid has not been studied extensively, and there are still many potential future directions for research. These include further study of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further study of its synthesis methods could lead to the development of more efficient and cost-effective methods. Finally, further study of its structure-activity relationships could lead to the development of novel compounds with desirable pharmacological properties.
Synthesis Methods
3-(1-fluorocyclopropyl)benzoic acid can be synthesized using a variety of methods, including the Wittig reaction, the Grignard reaction, and the Suzuki coupling reaction. The Wittig reaction is a common method for the synthesis of 3-(1-fluorocyclopropyl)benzoic acid, which involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base. The Grignard reaction is another method for the synthesis of 3-(1-fluorocyclopropyl)benzoic acid, which involves the reaction of a Grignard reagent with an alkyl halide in the presence of a base. The Suzuki coupling reaction is a third method for the synthesis of 3-(1-fluorocyclopropyl)benzoic acid, which involves the reaction of a boronic acid with an alkyl halide in the presence of a palladium catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-fluorocyclopropyl)benzoic acid involves the introduction of a fluorocyclopropyl group onto a benzoic acid molecule.", "Starting Materials": [ "Benzoic acid", "1-Fluorocyclopropane", "Sodium hydride", "Dimethylformamide", "Chloroacetyl chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "1. Preparation of 1-(chloromethyl)cyclopropane: 1-Fluorocyclopropane is reacted with chloroacetyl chloride in the presence of sodium hydride and dimethylformamide to yield 1-(chloromethyl)cyclopropane.", "2. Preparation of 3-(1-chlorocyclopropyl)benzoic acid: Benzoic acid is reacted with 1-(chloromethyl)cyclopropane in the presence of hydrochloric acid to yield 3-(1-chlorocyclopropyl)benzoic acid.", "3. Preparation of 3-(1-fluorocyclopropyl)benzoic acid: 3-(1-chlorocyclopropyl)benzoic acid is reacted with sodium hydroxide in ethanol to replace the chlorine atom with a fluorine atom, yielding 3-(1-fluorocyclopropyl)benzoic acid." ] } | |
CAS RN |
1780215-96-4 |
Product Name |
3-(1-fluorocyclopropyl)benzoic acid |
Molecular Formula |
C10H9FO2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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